Cas no 894003-72-6 (3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine)

• Product Name: 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine
• CAS No: 894003-72-6
• MF: C₁₆H₁₂N₄O₂S
• MW: 324.357081413269
• CID: 5515275
• Update Time: 2025-05-20

3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-[[(4-nitrophenyl)methyl]thio]-6-(2-pyridinyl)-
• 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine

• Inchi： 1S/C16H12N4O2S/c21-20(22)13-6-4-12(5-7-13)11-23-16-9-8-15(18-19-16)14-3-1-2-10-17-14/h1-10H,11H2
• InChI Key： MECJRHWRDSEQHV-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C([N+]([O-])=O)C=C2)=NN=C(C2=NC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine

Professional Introduction to Compound with CAS No. 894003-72-6 and Product Name: 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine

Compound with the CAS number 894003-72-6, identified by the product name 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine, represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a pyridazine core, which is a well-documented scaffold in the development of bioactive molecules, coupled with functional groups that enhance its pharmacological properties.

The pyridazine moiety, a six-membered heterocyclic ring containing two nitrogen atoms, is known for its versatility in medicinal chemistry. Its presence in this compound contributes to its ability to interact with biological targets in a specific manner, making it a valuable candidate for further exploration. The 4-nitrophenylmethylsulfanyl substituent adds an additional layer of complexity, influencing both the electronic properties and the potential biological activity of the molecule. This combination of structural elements suggests that the compound may exhibit properties such as receptor binding affinity, metabolic stability, and selectivity, which are critical factors in drug development.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyridazine derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at specific positions within the pyridazine ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of compounds. The inclusion of a nitro group and a methylsulfanyl moiety in 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine is particularly noteworthy, as these functional groups have been shown to enhance binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural features present in 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine make it a versatile building block that can be further modified to create novel molecules with enhanced therapeutic efficacy. For instance, researchers have explored the use of pyridazine derivatives as scaffolds for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The nitro group and methylsulfanyl substituents may play key roles in modulating the inhibitory activity of such derivatives.

The pyridin-2-yl group attached to the pyridazine ring introduces another layer of functionality that can influence the compound's interactions with biological systems. Pyridine derivatives are widely recognized for their ability to engage with various enzymes and receptors, making them valuable components in drug design. The specific positioning of this group in 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine suggests that it may be involved in critical binding interactions, further enhancing the compound's potential as a lead molecule.

In terms of synthetic chemistry, 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine represents an interesting challenge for organic chemists due to its complex structure. The synthesis involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to develop more efficient routes for constructing such molecules, which is essential for large-scale production and further investigation.

The pharmacological evaluation of this compound has already begun, with initial studies focusing on its interaction with target proteins and enzymes. Preliminary results suggest that 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine exhibits promising activity against certain therapeutic targets. These findings are particularly encouraging given the growing demand for innovative treatments for various diseases. Further studies are underway to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects, which are crucial for optimizing its therapeutic potential.

As research continues to evolve, new applications for 3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine are likely to emerge. The flexibility of its molecular structure allows for numerous modifications, enabling researchers to tailor its properties for specific therapeutic needs. Whether it serves as a lead compound or an intermediate in more complex drug development processes, this molecule represents a significant contribution to the field of chemical biology.

In conclusion,3-{(4-nitrophenyl)methylsulfanyl}-6-(pyridin-2-yl)pyridazine (CAS No. 894003-72-6) stands out as a promising candidate in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutics. As further studies uncover its pharmacological properties and synthetic pathways, this compound is poised to play a vital role in advancing medical science.